2-({5-[(tert-butylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[[5-(tert-butylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C12H17N7O2S3/c1-6-16-17-9(23-6)13-7(20)5-22-11-19-18-10(24-11)14-8(21)15-12(2,3)4/h5H2,1-4H3,(H,13,17,20)(H2,14,15,18,21)
• InChI Key: SONVNWJWOWOGIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CSC2=NN=C(S2)NC(=O)NC(C)(C)C
• Molecular Formula: C12H17N7O2S3
• Molecular Weight: 387.5 g/mol
• CAS No.: 886941-27-1

Description

2-({5-[(tert-butylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C12H17N7O2S3 and its molecular weight is 387.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 387.06058633 g/mol and the complexity rating of the compound is 462. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound 2-({5-[(tert-butylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a derivative of the 1,3,4-thiadiazole class, which has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activities associated with this compound and similar derivatives, focusing on antimicrobial, anticancer, anti-inflammatory, and other pharmacological effects.

Overview of Thiadiazole Derivatives

Thiadiazole derivatives are known for their broad spectrum of biological activities. The 1,3,4-thiadiazole ring system is particularly significant due to its ability to interact with various biological targets. Research has demonstrated that these compounds can exhibit:

• Antimicrobial Activity : Effective against both Gram-positive and Gram-negative bacteria.
• Anticancer Properties : Inhibitory effects on various cancer cell lines.
• Anti-inflammatory Effects : Potential to reduce inflammation in various models.

Structure-Activity Relationship (SAR)

The biological activity of thiadiazole derivatives is often influenced by their structural modifications. The presence of specific functional groups can enhance or diminish their efficacy. For instance:

• Alkyl Substituents : Such as tert-butyl groups can improve lipophilicity and bioavailability.
• Amino Groups : Enhance interaction with biological targets.

Antimicrobial Activity

Research indicates that compounds containing the 1,3,4-thiadiazole moiety demonstrate significant antimicrobial properties. For example:

Compound	Activity	MIC (μg/mL)	Target Organisms
2a	Antibacterial	32.6	E. coli, S. aureus
2b	Antifungal	47.5	C. albicans
2c	Broad-spectrum	62.5	P. aeruginosa, B. cereus

The antimicrobial effectiveness of these compounds is often assessed through Minimum Inhibitory Concentration (MIC) tests against various strains .

Anticancer Activity

In vitro studies have shown that certain thiadiazole derivatives exhibit cytotoxic effects against cancer cell lines such as MCF-7 (breast cancer) and HepG2 (liver cancer). For instance:

Compound	Cell Line	IC50 (μM)
5a	MCF-7	15
5b	HepG2	20

The mechanism of action often involves the induction of apoptosis and inhibition of cell proliferation .

Anti-inflammatory Effects

Thiadiazole derivatives have also been studied for their anti-inflammatory properties. In animal models, these compounds have shown potential in reducing markers of inflammation such as TNF-alpha and IL-6.

Case Studies

• Antimicrobial Efficacy : A study conducted on a series of thiadiazole derivatives showed that modifications at the C-5 position significantly enhanced antifungal activity against Candida albicans and Aspergillus niger .
• Cytotoxicity Assessment : A recent investigation into new thiadiazole-based anticancer agents revealed that specific substitutions led to enhanced cytotoxicity against HepG2 cells compared to standard chemotherapeutics .

Scientific Research Applications

Biological Activities

Research indicates that compounds containing thiadiazole rings exhibit significant biological activities, including:

• Antimicrobial Properties : Thiadiazole derivatives have shown effectiveness against various bacterial strains and fungi.
• Anticancer Activity : Some studies suggest that these compounds can inhibit the proliferation of cancer cells by interacting with specific enzymes or proteins crucial for cell survival.
• Anti-inflammatory Effects : Certain thiadiazole derivatives have demonstrated potential in reducing inflammation through various biochemical pathways.

Synthesis and Production Methods

The synthesis of this compound typically involves multiple steps, including:

• Formation of the Thiadiazole Core : This can be achieved through reactions involving hydrazine derivatives and carbon disulfide.
• Functionalization : The core is then modified with various substituents, such as tert-butyl isocyanate and acetamide moieties.
• Purification : The final product is purified using techniques like recrystallization or chromatography.

Case Studies and Research Findings

Recent studies have highlighted the potential of thiadiazole derivatives in drug discovery:

• Antimicrobial Studies : Research demonstrated that certain derivatives effectively inhibited the growth of resistant bacterial strains.
  • Example: A study showed that a related thiadiazole compound reduced bacterial load in infected animal models.
• Cancer Research : Investigations into the anticancer properties revealed that these compounds could induce apoptosis in cancer cells through specific signaling pathways.
  • Example: A compound similar to the target molecule was found to inhibit tumor growth in xenograft models.

Chemical Reactions Analysis

Types of Chemical Reactions

Thiadiazole derivatives can undergo various chemical reactions, which are crucial for modifying their properties and enhancing their biological activity. These include:

• Oxidation Reactions : These reactions introduce oxygen-containing functional groups, potentially altering the compound's reactivity and biological interactions. Common oxidizing agents include hydrogen peroxide.

• Reduction Reactions : These reactions remove oxygen-containing functional groups or reduce double bonds, which can affect the compound's stability and solubility. Sodium borohydride is a typical reducing agent used.

• Substitution Reactions : These reactions replace one functional group with another, allowing for the introduction of new substituents that can modify the compound's biological activity. Nucleophiles are commonly used in these reactions.

Common Reagents and Conditions

The choice of reagents and reaction conditions is critical for achieving the desired chemical transformations. Common reagents include:

Reagent Type	Common Reagents	Reaction Conditions
Oxidizing Agents	Hydrogen Peroxide	Controlled Temperature, pH
Reducing Agents	Sodium Borohydride	Specific Solvents (e.g., Ethanol)
Nucleophiles	Various Organic Compounds	Presence of Catalysts (e.g., Triethylamine)

Research Findings and Biological Activity

Research on thiadiazole derivatives has shown promising results in anticancer studies. The thiadiazole ring acts as a bioisostere of pyrimidine, interfering with DNA replication processes and inhibiting cancer cell growth . Additionally, these compounds may inhibit specific enzymes or modulate receptors implicated in cancer progression, further contributing to their anticancer properties.